Cas no 1804732-83-9 (3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-methanol)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-methanol
• CAS No: 1804732-83-9
• MF: C₈H₅F₂IN₂O
• MW: 310.039380788803
• CID: 4921429
• Update Time: 2025-10-30

3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-methanol

• Inchi： 1S/C8H5F2IN2O/c9-8(10)7-4(2-12)1-5(11)6(3-14)13-7/h1,8,14H,3H2
• InChI Key： TWJSZPKTKKRSPV-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=C(C(F)F)N=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1
• Topological Polar Surface Area: 56.9

Additional information on 3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-methanol

3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-methanol (CAS No. 1804732-83-9): A Comprehensive Overview

3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-methanol (CAS No. 1804732-83-9) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, difluoromethyl moiety, and an iodine substituent, offers a wide range of applications in the development of novel therapeutic agents.

The cyano group in 3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-methanol is known for its strong electron-withdrawing properties, which can significantly influence the electronic and steric properties of the molecule. This characteristic makes it an attractive candidate for the design of drugs targeting specific biological pathways. Recent studies have shown that compounds containing cyano groups can exhibit potent inhibitory effects on various enzymes and receptors, making them valuable leads in drug discovery.

The difluoromethyl moiety in 3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-methanol adds another layer of complexity to its structure. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties. The presence of fluorine atoms can also modulate the binding affinity and selectivity of the molecule towards its target, thereby enhancing its therapeutic potential. Research in this area has demonstrated that difluoromethylated compounds can effectively inhibit key enzymes involved in disease pathways, such as kinases and proteases.

The iodine substituent in 3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-methanol provides additional versatility for synthetic transformations and biological applications. Iodinated compounds are often used as intermediates in the synthesis of radiolabeled tracers for imaging studies and as precursors for further functionalization. The iodine atom can also serve as a handle for bioconjugation reactions, enabling the attachment of various functional groups or biomolecules to the parent compound.

In terms of its chemical synthesis, 3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-methanol can be prepared through a series of well-established organic reactions. One common approach involves the sequential introduction of the cyano, difluoromethyl, and iodine functionalities onto a pyridine scaffold. This multistep synthesis requires careful optimization to ensure high yields and purity of the final product. Recent advancements in catalytic methods and green chemistry have led to more efficient and environmentally friendly synthetic routes for this compound.

The biological activity of 3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-methanol has been extensively studied in various preclinical models. In vitro assays have shown that this compound exhibits potent antiproliferative effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistic studies have revealed that it targets multiple signaling pathways involved in cell growth and survival, such as PI3K/AKT and MAPK cascades.

In addition to its anticancer properties, 3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-methanol has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory effects in models of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. The compound's ability to modulate cytokine production and immune cell activation makes it a potential candidate for the development of novel anti-inflammatory drugs.

Pharmacokinetic studies have demonstrated that 3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-methanol exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development. Furthermore, preliminary toxicology assessments have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential clinical applications of 3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-methanol are currently being explored through ongoing clinical trials. These trials aim to evaluate the safety and efficacy of the compound in treating various diseases, including cancer and inflammatory disorders. Early results from these trials have been promising, with several patients showing positive responses to treatment.

In conclusion, 3-Cyano-2-(difluoromethyl)-5-iodopyridine-6-methanol (CAS No. 1804732-83-9) is a highly functionalized compound with a diverse range of biological activities. Its unique structural features make it an attractive candidate for drug discovery and development across multiple therapeutic areas. Ongoing research continues to uncover new applications for this compound, highlighting its potential as a valuable tool in modern medicinal chemistry.